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Compound of Interest

Compound Name: Tenalisib

Cat. No.: B612265

Essential Safety and Handling Guide for
Tenalisib

For researchers, scientists, and drug development professionals, ensuring safe handling of
investigational compounds like Tenalisib is paramount. This guide provides immediate safety,
operational, and disposal protocols to foster a secure laboratory environment and build
confidence in chemical handling practices.

Hazard Identification and Classification

Tenalisib is classified with the following hazards:
e Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]

» Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting
effects.[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to prevent exposure. The following equipment
should be used at all times when handling Tenalisib:
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PPE Category Specific Requirements

Eye Protection Safety goggles with side-shields.

Hand Protection Protective gloves (e.g., nitrile rubber).
Body Protection Impervious clothing, such as a lab coat.

) ) A suitable respirator should be used if dust or
Respiratory Protection
aerosols are generated.

This data is synthesized from the Tenalisib Material Safety Data Sheet.[1]

Safe Handling and Storage Protocols

Proper handling and storage are critical to maintain the integrity of Tenalisib and ensure the
safety of laboratory personnel.

Handling:

Avoid inhalation, and contact with eyes and skin.[1]

Prevent the formation of dust and aerosols.[1]

Use only in areas with appropriate exhaust ventilation.[1]

Do not eat, drink, or smoke in areas where Tenalisib is handled.[1]

Wash hands and skin thoroughly after handling.[1]
Storage:

o Keep containers tightly sealed.[1]

e Store in a cool, well-ventilated area.[1]

» Protect from direct sunlight and sources of ignition.[1]
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Compound Form Storage Temperature
Powder -20°C
In Solvent -80°C

This data is synthesized from the Tenalisib Material Safety Data Sheet.[1]

First Aid and Emergency Procedures

In the event of exposure, immediate action is crucial.

Exposure Route First Aid Measures

Remove contact lenses, if present. Immediately
flush eyes with large amounts of water,

Eye Contact ) ) )
separating eyelids to ensure adequate flushing.

Seek prompt medical attention.[1]

Rinse skin thoroughly with large amounts of
Skin Contact water. Remove contaminated clothing and

shoes. Seek medical attention.[1]

Move the individual to fresh air immediately. If

breathing is difficult, administer cardiopulmonary

Inhalation o o
resuscitation (CPR), avoiding mouth-to-mouth
resuscitation.[1]
) Wash out the mouth with water. Do NOT induce
Ingestion

vomiting. Seek immediate medical attention.[1]

Spill and Disposal Management

Spill Procedures:
o Evacuate personnel from the spill area.[1]

e Ensure adequate ventilation.[1]
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Wear full personal protective equipment as detailed above.[1]

Avoid breathing vapors, mist, dust, or gas.[1]

Collect spillage and clean the area in a safe and timely manner.[1]

Prevent the product from entering drains, water courses, or the soil.[1]
Disposal:
» Dispose of Tenalisib and its container at an approved waste disposal plant.[1]

o Follow all local, state, and federal regulations for hazardous waste disposal. In the absence
of specific institutional guidelines, general recommendations for chemical waste can be
followed, which include mixing the substance with a non-recyclable material and sealing it in
a labeled container for collection by a certified waste management service.

Tenalisib Handling Workflow

The following diagram outlines the procedural flow for the safe handling of Tenalisib from
receipt to disposal.

Tenalisib Handling Workflow
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Caption: Procedural workflow for the safe handling of Tenalisib.

Tenalisib's Mechanism of Action: PI3K/Akt Signaling
Pathway

Tenalisib is an inhibitor of PI3Kd and PI3Ky.[2] The diagram below illustrates the simplified
PI13K/Akt signaling pathway, which is a key pathway in cell proliferation and survival that
Tenalisib targets.
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Simplified PI3K/Akt Signaling Pathway
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Caption: Inhibition of the PI3K/Akt pathway by Tenalisib.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b612265?utm_src=pdf-body-img
https://www.benchchem.com/product/b612265?utm_src=pdf-body
https://www.benchchem.com/product/b612265?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 1. Tenalisib|1639417-53-0|MSDS [dcchemicals.com]
e 2. caymanchem.com [caymanchem.com]

 To cite this document: BenchChem. [Personal protective equipment for handling Tenalisib].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612265#personal-protective-equipment-for-handling-
tenalisib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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